Cas no 686743-68-0 (2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide)

• Product Name: 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide
• CAS No: 686743-68-0
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 6208604
• PubChem ID: 2157576
• Update Time: 2025-07-02

2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide
• AKOS024585516
• SMR000022773
• MLS000086737
• 686743-68-0
• F0590-0125
• SR-01000120876-1
• 2-(1-ethylindol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide
• CHEMBL1312532
• SR-01000120876
• HMS1650O13
• 2-((1-ethyl-1H-indol-3-yl)sulfonyl)-N-(p-tolyl)acetamide
• HMS2372E18
• 2-[(1-ethyl-1H-indol-3-yl)sulfonyl]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C19H20N2O3S/c1-3-21-12-18(16-6-4-5-7-17(16)21)25(23,24)13-19(22)20-15-10-8-14(2)9-11-15/h4-12H,3,13H2,1-2H3,(H,20,22)
• InChI Key： SAOCUWPHSJIXHX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)(C1=CN(CC)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 356.11946368g/mol
• Monoisotopic Mass: 356.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide

Comprehensive Overview of 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide (CAS No. 686743-68-0)

2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide (CAS No. 686743-68-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its indole and sulfonyl functional groups, is a subject of interest for researchers exploring novel therapeutic agents and molecular interactions. Its acetamide moiety further enhances its versatility, making it a valuable candidate for drug development and biochemical studies.

The molecular structure of 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide combines an ethyl-substituted indole core with a sulfonyl bridge and a 4-methylphenyl group. This configuration is particularly noteworthy for its potential to interact with biological targets, such as enzymes or receptors, in a selective manner. Researchers are increasingly focusing on such sulfonamide derivatives due to their role in modulating protein function and their applicability in designing small-molecule inhibitors.

In recent years, the demand for high-purity organic compounds like 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide has surged, driven by advancements in drug discovery and precision medicine. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its derivatives are evaluated for efficacy and safety. The indole scaffold, a common feature in many bioactive molecules, further underscores its relevance in modern pharmacology.

From a synthetic chemistry perspective, 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide is synthesized through multi-step organic reactions, including sulfonylation and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 686743-68-0 serves as a unique identifier in chemical databases, facilitating its procurement and research applications.

The growing interest in targeted therapies and personalized medicine has placed compounds like 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide at the forefront of biomedical research. Its potential to serve as a lead compound for developing new drugs is a key area of exploration. Additionally, its compatibility with high-throughput screening platforms makes it a valuable tool for identifying novel bioactive molecules.

Environmental and safety considerations are also critical when working with 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its stability and prevent degradation. Researchers are advised to consult material safety data sheets (MSDS) and adhere to standard laboratory protocols.

In summary, 2-(1-ethyl-1H-indol-3-yl)sulfonyl-N-(4-methylphenyl)acetamide (CAS No. 686743-68-0) represents a promising compound in the realm of medicinal chemistry and drug development. Its unique structural features, combined with its potential biological activities, make it a subject of ongoing research and innovation. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing therapeutic solutions and biochemical research.